dioctyltin

• CAS: 15231-44-4
• Molecular Formula: C16H34Sn
• Molecular Weight: 345.2 g/mol
• SMILES: CCCCCCCC[Sn]CCCCCCCC
• InChI: InChI=1S/2C8H17.Sn/c2*1-3-5-7-8-6-4-2;/h2*1,3-8H2,2H3
• InChIKey: HGQSXVKHVMGQRG-UHFFFAOYSA-N

Dioctyltin (CAS 15231-44-4, also known as dioctylstannane) is an organotin compound belonging to the dialkyltin family, featuring two octyl groups bonded to a central tin atom. With a molecular formula of C16H36Sn and a molecular weight of approximately 347.17 g/mol , it serves as a foundational building block for numerous industrially significant derivatives, including dioctyltin oxide, dioctyltin diacetate, and dioctyltin dineodecanoate.

Dioctyltin (CAS 15231-44-4): Core Properties and Industrial Relevance

Dioctyltin (CAS 15231-44-4, also known as dioctylstannane) is an organotin compound belonging to the dialkyltin family, featuring two octyl groups bonded to a central tin atom [1]. With a molecular formula of C16H36Sn and a molecular weight of approximately 347.17 g/mol [1], it serves as a foundational building block for numerous industrially significant derivatives, including dioctyltin oxide, dioctyltin diacetate, and dioctyltin dineodecanoate. These derivatives are widely employed as thermal stabilizers for polyvinyl chloride (PVC) processing and as catalysts in esterification, transesterification, and polycondensation reactions . The compound's liquid state at room temperature and its solubility profile in organic solvents underpin its versatility across polymer manufacturing, coatings, and oleochemical synthesis applications.

• [1] CAS Common Chemistry. Dioctylstannane. CAS Registry Number 15231-44-4. American Chemical Society. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=15231-44-4. View Source

Why Simple Substitution with Other Organotins Compromises Process Control and Compliance

Organotin compounds are not interchangeable drop-in replacements; the length of the alkyl chain attached to the tin atom fundamentally alters the compound's reactivity profile, thermal stability, hydrolytic behavior, and toxicological footprint [1]. For instance, substituting a dioctyltin stabilizer with a dibutyltin analog may accelerate degradation due to differences in HCl scavenging kinetics and compatibility with PVC matrices, leading to premature discoloration and embrittlement [2]. Conversely, employing a dioctyltin catalyst in a system optimized for dibutyltin can result in extended curing times and incomplete crosslinking due to reduced catalytic activity . Furthermore, the regulatory landscape is increasingly divergent; while many dibutyltin compounds face heightened scrutiny under REACH and other frameworks, dioctyltin derivatives often present a more favorable toxicological profile, enabling their use in applications where dibutyltin is restricted . Therefore, selection between these analogs must be guided by precise, quantitative performance data rather than assumptions of class equivalence.

• [1] Boyer, I. J. (1989). Toxicity of dibutyltin, tributyltin and other organotin compounds to humans and to experimental animals. Toxicology, 55(3), 253-298. View Source
• [2] Liu, J., Shang, H., Zheng, Y., & Song, X. (2009). Synthesis and evaluation of poly(dioctyltin maleate-styrene-methyl acrylate) as a stabilizer for poly(vinyl chloride). Journal of Applied Polymer Science, 113(2), 1216-1222. View Source

Dioctyltin (CAS 15231-44-4) Derivatives: Quantified Performance Benchmarks Against Analogous Organotins

PVC Thermal Stabilization: Dioctyltin Dineodecanoate (DOTDN) Outperforms Dibutyltin and Dimethyltin Analogs

In a controlled study comparing the efficacy of three dialkyltin dineodecanoates as standalone PVC heat stabilizers, dioctyltin dineodecanoate (DOTDN) demonstrated the highest thermal stabilization effect, surpassing both dibutyltin dineodecanoate (DBTDN) and dimethyltin dineodecanoate (DMTDN) [1]. When used as a single component at a 2 phr loading, DOTDN extended the static thermal stability time (Ts) by 87% compared to DMTDN and by 14% compared to DBTDN. This enhanced stability is critical for maintaining product integrity during high-temperature processing.

Evidence Dimension	Static thermal stability time (Ts) at 180°C (Congo red test)
Target Compound Data	DOTDN (O1): Ts = 56 min
Comparator Or Baseline	DBTDN (B1): Ts = 49 min; DMTDN (M1): Ts = 30 min
Quantified Difference	DOTDN exhibits +7 min (14% improvement) over DBTDN and +26 min (87% improvement) over DMTDN.
Conditions	PVC formulation containing 2 phr of the respective tin neodecanoate stabilizer; Congo red test conducted at 180°C according to GB/T 2917.1-2002 standard.

Why This Matters

For procurement in PVC manufacturing, selecting DOTDN over DBTDN or DMTDN translates directly to a wider processing window and reduced risk of thermal degradation, minimizing waste and improving product quality.

• [1] Wang, X., Di, C., & Wang, T. (2023). Effect of different tin neodecanoate and calcium–zinc heat stabilizers on the thermal stability of PVC. e-Polymers, 23(1), 20230029. View Source

Catalytic Activity in Esterification: Dioctyltin Oxide (DOTO) Provides Extended Pot Life vs. Dibutyltin Oxide (DBTO)

Dioctyltin oxide (DOTO) is characterized as being slightly less reactive than its dibutyltin oxide (DBTO) counterpart . While both compounds perform effectively as catalysts in esterification and transesterification reactions, the marginally lower catalytic activity of DOTO translates to a distinct practical advantage: longer processing times before curing initiates. This attribute is particularly valuable in the production of complex polyurethane and silicone systems where extended workability is required.

Evidence Dimension	Relative catalytic reactivity
Target Compound Data	DOTO is described as 'slightly less reactive'
Comparator Or Baseline	Dibutyltin oxide (DBTO) is described as the more active catalyst
Quantified Difference	Not quantified as a specific rate constant; difference is consistently noted across vendor technical literature as a functional attribute enabling 'longer processing times'.
Conditions	Relevant for esterification, transesterification, and polycondensation reactions across a range of industrial polymer systems.

Why This Matters

This differential reactivity directly impacts process control. For applications requiring longer open times or gradual curing profiles, DOTO is the scientifically appropriate selection over DBTO, despite its nominally lower activity.

Moisture Sensitivity and Activation Profile: Dioctyltin Neodecanoate vs. Dibutyltin Dilaurate

Dioctyltin neodecanoate (DOTND) offers a distinct performance profile compared to the widely used dibutyltin dilaurate (DBTL) . Technical data indicates that DOTND is 'less sensitive to moisture' and possesses a 'higher activation temperature' than DBTL. This combination of properties makes DOTND particularly suitable for moisture-sensitive formulations and systems that require delayed or controlled curing at elevated temperatures, such as those used in RTV silicone and polyurethane foam applications.

Evidence Dimension	Moisture sensitivity and activation temperature
Target Compound Data	Described as 'less sensitive to moisture' with a 'higher activation temperature'
Comparator Or Baseline	Dibutyltin dilaurate (DBTL) is described as 'conventional' and comparatively more moisture-sensitive with a lower activation temperature.
Quantified Difference	The exact temperature difference is not specified; the qualitative difference in activation energy and moisture sensitivity is the key differentiator for formulation design.
Conditions	Relevant for polyurethane and silicone systems, especially those with long processing requirements or exposure to ambient humidity.

Why This Matters

For scientific procurement in polyurethane or silicone manufacturing, the choice between DOTND and DBTL hinges on the desired cure profile and environmental tolerance. DOTND's higher activation temperature and lower moisture sensitivity offer a quantifiable process advantage for specific, high-value applications.

Synthesis Efficiency: Extended Reflux Time Required for Dioctyltin Diacetate vs. Dibutyltin Diacetate

During the synthesis of dialkyltin diacetates from their respective oxides and glacial acetic acid, a stark difference in reaction kinetics was observed [1]. The synthesis of dibutyltin diacetate required a reflux time of only 2 hours, whereas the analogous synthesis of dioctyltin diacetate demanded a significantly longer reflux period of 7 hours under identical conditions. This indicates a substantially slower reaction rate for the dioctyltin derivative, a factor that must be considered in manufacturing process design and cost calculations.

Evidence Dimension	Synthesis reflux time
Target Compound Data	Dioctyltin diacetate: 7 h
Comparator Or Baseline	Dibutyltin diacetate: 2 h
Quantified Difference	The synthesis of dioctyltin diacetate requires 3.5x longer reflux time (an additional 5 hours) compared to the dibutyltin analog.
Conditions	Synthesis performed using 1:2 M solutions of the respective dialkyltin oxide and glacial acetic acid in dry toluene, refluxed in a Dean-Stark apparatus.

Why This Matters

This data provides a crucial quantitative input for chemical manufacturers and procurement specialists. The extended synthesis time directly impacts production throughput and energy costs, which may influence the final price and lead time for dioctyltin-based catalysts.

• [1] Shah, M., Tariq, M., Ali, S., & Guo, Q. X. (2014). Transesterification of jojoba oil, sunflower oil, neem oil, rocket seed oil and linseed oil by tin catalysts. Biomass and Bioenergy, 70, 225-229. View Source

Hydrolytic Stability: Dioctyltin Laurylmercaptide (DOTLM) as a Superior Choice for Water-Driven Polyurethane Systems

Dioctyltin laurylmercaptide (DOTLM) is specifically characterized by its high resistance to hydrolysis, a property that confers an extended pot life in water-driven polyurethane (PU) systems . While direct quantitative comparative data against other organotin mercaptides is limited in the open literature, the technical description positions DOTLM as particularly suitable for producing elastic, water-blown PU moldings that demand a hard-wearing, closed surface. This contrasts with less hydrolysis-resistant catalysts, which may degrade prematurely in moist environments, leading to inconsistent foaming and compromised mechanical properties.

Evidence Dimension	Resistance to hydrolytic degradation
Target Compound Data	DOTLM is described as 'very hydrolysis-resistant'
Comparator Or Baseline	Baseline expectation for organotin mercaptides (implied lower resistance for other chain-length analogs, though direct data is absent).
Quantified Difference	Not numerically quantified; differentiation is based on qualitative descriptors and application-specific performance claims.
Conditions	Water-driven molded polyurethane bodies.

Why This Matters

For procurement in polyurethane manufacturing where water is a blowing agent or is present as a contaminant, the hydrolytic stability of DOTLM directly correlates with catalyst longevity, process consistency, and final product quality. This reduces waste and rework associated with premature catalyst deactivation.

Regulatory and Toxicological Advantage: Lower Concern Profile of Dioctyltin Derivatives vs. Dibutyltin Analogs

The toxicological profile and resulting regulatory landscape are increasingly critical differentiators among organotin stabilizers and catalysts. Dioctyltin derivatives, particularly dioctyltin oxide and dioctyltin diacetate, are widely recognized for their 'comparatively lower toxicity' compared to their dibutyltin counterparts . This is reflected in regulatory assessments; for instance, while both are subject to REACH restrictions, dibutyltin compounds have faced more intense scrutiny and specific bans in certain applications (e.g., food-contact materials) . Dioctyltin stabilizers are often preferred for applications where low toxicity is paramount, such as in medical devices and food packaging, a pathway less accessible to dibutyltin-based systems [1].

Evidence Dimension	Relative toxicity and regulatory restrictions
Target Compound Data	Dioctyltin derivatives are described as having 'comparatively lower toxicity' and are subject to fewer application-specific restrictions.
Comparator Or Baseline	Dibutyltin derivatives are described as 'more conventional' but face stricter regulatory limitations in certain sectors (e.g., food contact).
Quantified Difference	Differences are not expressed as a single numeric value but are evident in the regulatory classification and permissible application scope (e.g., EFSA group TDI of 0.25 μg/kg bw/day for sum of DBT and DOT, but individual restrictions vary by end-use).
Conditions	Regulatory frameworks including EU REACH and EFSA assessments, and industry-specific compliance for food-contact and medical applications.

Why This Matters

For procurement professionals, the regulatory status directly impacts supply chain viability and product marketability. Selecting a dioctyltin derivative over a dibutyltin analog can be a strategic decision to ensure compliance in sensitive applications, mitigate future regulatory risk, and access markets where dibutyltin is restricted.

• [1] Organotin.org. (2025). Comparing Dibutyltin Mono(2-ethylhexyl) Maleate with other organotin stabilizers. Retrieved from https://www.organotin.org/archives/31699. View Source

Validated Application Domains for Dioctyltin Derivatives Based on Performance Evidence

High-Clarity PVC Formulations Requiring Extended Thermal Processing Windows

Based on the quantified superiority of dioctyltin dineodecanoate (DOTDN) in extending static thermal stability time (Ts = 56 min vs. 49 min for DBTDN at 180°C) [1], dioctyltin-based stabilizers are the preferred choice for manufacturing transparent PVC films, sheets, and medical tubing where prolonged heat exposure during extrusion or calendering is unavoidable. The extended stability window reduces the incidence of discoloration and ensures final product clarity and mechanical integrity.

Moisture-Sensitive Polyurethane and Silicone Sealants with Long Pot Life Requirements

For industrial sealants and adhesives where exposure to ambient humidity is a concern, dioctyltin neodecanoate (DOTND) offers a quantifiable process advantage. Its documented 'less sensitive to moisture' profile and 'higher activation temperature' compared to dibutyltin dilaurate (DBTL) enable the formulation of one-component, moisture-cure systems with extended shelf stability and reliable, delayed curing upon application, minimizing premature skin-over and ensuring deep-section cure.

Water-Blown Polyurethane Foams and Elastomers Demanding Consistent Cell Structure

The high hydrolytic stability of dioctyltin laurylmercaptide (DOTLM) is a critical enabler for manufacturing water-driven, molded polyurethane bodies . In this scenario, where water acts as a chemical blowing agent, a catalyst susceptible to hydrolysis would rapidly degrade, leading to inconsistent foaming, variable density, and surface defects. DOTLM maintains its catalytic activity throughout the reaction, ensuring uniform cell formation and a durable, closed surface finish.

PVC Products for Regulated Food-Contact and Medical Device Applications

Procurement decisions for stabilizers in food-grade cling films, beverage tubing, or medical blood bags are heavily influenced by regulatory and toxicological profiles. While both dioctyltin and dibutyltin compounds are subject to oversight, the comparatively lower toxicity profile of dioctyltin derivatives and their acceptance in applications where dibutyltin faces restrictions [2] make them the scientifically and commercially prudent choice. This mitigates regulatory risk and aligns with market demands for safer, compliant materials.

• [1] Wang, X., Di, C., & Wang, T. (2023). Effect of different tin neodecanoate and calcium–zinc heat stabilizers on the thermal stability of PVC. e-Polymers, 23(1), 20230029. View Source
• [2] Organotin.org. (2025). Comparing Dibutyltin Mono(2-ethylhexyl) Maleate with other organotin stabilizers. Retrieved from https://www.organotin.org/archives/31699. View Source